3,5-Difluoro-2-(trifluoromethyl)pyridine

• IUPAC Name: 3,5-difluoro-2-(trifluoromethyl)pyridine
• InChI: InChI=1S/C6H2F5N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
• InChI Key: XQFDPSQBADRNCO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)C(F)(F)F)F
• Molecular Formula: C6H2F5N
• Molecular Weight: 183.08 g/mol

Description

3,5-Difluoro-2-(trifluoromethyl)pyridine is a fluorinated building block that participates in the synthesis of 2,3-difluoro-5-(trifluoromethyl)pyridine.

Synthesis Analysis

The synthesis of this compound is achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in its structure.

Chemical Reactions Analysis

This compound and its derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are characterized by the presence of a fluorine atom and a pyridine in its structure.

Scientific Research Applications

Synthesis of Pesticides

3,5-Difluoro-2-(trifluoromethyl)pyridine is an essential pyridine derivative with significant use in the synthesis of pesticides. The review of various synthesis methods of similar compounds indicates its relevance in agricultural chemical development (Lu Xin-xin, 2006).

Crystal Structure and Hydrogen Bonding

Research on similar pyridine derivatives, like 5-(trifluoromethyl)picolinic acid monohydrate, has shown unique water-bridged hydrogen-bonding networks. This indicates potential applications in materials science, especially in designing new molecular structures and materials (N. Ye & J. Tanski, 2020).

Chemical Reactions and Functionalization

The displacement of iodine by in situ generated (trifluoromethyl)copper in pyridine series shows that this compound can be involved in complex chemical reactions, which can be applied in organic chemistry and pharmaceutical research (F. Cottet & M. Schlosser, 2002).

Derivative Formation and Lattice Packing

Studies on lithio-2,6-dibromo-3,5-difluoropyridine demonstrate the potential of this compound in creating various functionalised pyridine derivatives. This is particularly relevant in the field of crystallography and material science (H. Benmansour et al., 2000).

Spectroscopic and Optical Studies

Investigations into similar compounds, such as 5-Bromo-2-(trifluoromethyl)pyridine, using spectroscopy and density functional theory, hint at possible applications in spectroscopic analysis and the study of molecular interactions. These studies are pivotal in the field of analytical chemistry and material characterization (H. Vural & M. Kara, 2017).

Chemical Modifications and Synthesis

Research on trifluoromethyl-substituted pyridines and quinolines demonstrates that this compound can undergo selective metalation and functionalization, which is significant in synthetic organic chemistry and drug development (M. Schlosser & Marc Marull, 2003).

Mechanism of Action

Target of Action

3,5-Difluoro-2-(trifluoromethyl)pyridine, also known as trifluoromethylpyridine (TFMP), is primarily used in the agrochemical and pharmaceutical industries . The compound’s primary targets are pests in crops . It is also used in the synthesis of several active pharmaceutical ingredients .

Mode of Action

The biological activities of this compound derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . The presence of fluorine and pyridine structure results in superior pest control properties when compared to traditional phenyl-containing insecticides .

Biochemical Pathways

It is known that the compound interferes with the biochemistry of respiration in pests .

Result of Action

The primary result of the action of this compound is the protection of crops from pests . In the pharmaceutical industry, several products containing the this compound moiety have been granted market approval, and many candidates are currently undergoing clinical trials .

Safety and Hazards

3,5-Difluoro-2-(trifluoromethyl)pyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The demand for 3,5-Difluoro-2-(trifluoromethyl)pyridine derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of this compound will be discovered in the future.